Cas no 199442-03-0 (N-(1-(Naphthalen-2-yl)ethyl)acetamide)

• Product Name: N-(1-(Naphthalen-2-yl)ethyl)acetamide
• CAS No: 199442-03-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD09033636
• CID: 2083546
• Update Time: 2025-08-02

N-(1-(Naphthalen-2-yl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(naphthalen-3-yl)ethyl)acetamide
• N-(1-NAPHTHALEN-2-YL-ETHYL)-ACETAMIDE
• N-(1-(naphthalen-2-yl)ethyl)acetamide
• N-[1-(naphthalen-2-yl)ethyl]acetamide
• N-(1-(naphthalen-2-yl)ethyl)acetamid
• NSC615005
• N-(1-naphthalen-2-ylethyl)acetamide
• acetamide, N-[1-(2-naphthalenyl)ethyl]-
• Z28097121
• N-(1-(Naphthalen-2-yl)ethyl)acetamide

• MDL： MFCD09033636
• Inchi： 1S/C14H15NO/c1-10(15-11(2)16)13-8-7-12-5-3-4-6-14(12)9-13/h3-10H,1-2H3,(H,15,16)
• InChI Key： VWZBVZGXNRCIRW-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(1-(Naphthalen-2-yl)ethyl)acetamide

Comprehensive Overview of N-(1-(Naphthalen-2-yl)ethyl)acetamide (CAS No. 199442-03-0)

N-(1-(Naphthalen-2-yl)ethyl)acetamide, with the CAS number 199442-03-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or abbreviated as Naphthyl ethyl acetamide, belongs to the class of acetamide derivatives. Its unique structure, featuring a naphthalene ring system, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and properties. The presence of the naphthalene moiety contributes to its aromatic character, while the acetamide group adds versatility in chemical transformations. This combination makes N-(1-(Naphthalen-2-yl)ethyl)acetamide a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its role as a building block for pharmaceutical intermediates, aligning with the growing demand for novel therapeutic agents.

In the context of current trends, N-(1-(Naphthalen-2-yl)ethyl)acetamide is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, reducing environmental impact while maintaining efficiency. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals and academics alike. Additionally, the compound's potential in drug design and biomolecular interactions has sparked interest, as evidenced by its inclusion in recent patent applications and scientific publications.

From a technical perspective, the synthesis of N-(1-(Naphthalen-2-yl)ethyl)acetamide typically involves multi-step organic reactions, including acylation and alkylation processes. Optimizing these reactions for higher yields and purity is a key focus area, especially for industrial-scale production. The compound's physical properties, such as melting point and solubility, are well-documented, providing a foundation for its handling and application in various settings. These details are crucial for chemists and formulators working with this material.

Another area of interest is the compound's potential role in advanced material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and polymers. As the demand for lightweight, high-performance materials grows, compounds like N-(1-(Naphthalen-2-yl)ethyl)acetamide are being evaluated for their contributions to innovation in this field. This aligns with searches related to next-generation materials and smart polymers, which are trending topics in both academic and industrial circles.

Quality control and analytical methods for N-(1-(Naphthalen-2-yl)ethyl)acetamide are also critical discussion points. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure the compound's purity and identity. These methods are frequently searched by quality assurance professionals and researchers, underscoring the importance of accurate characterization in chemical workflows. The availability of high-purity CAS 199442-03-0 is essential for reproducible results in both research and development.

In summary, N-(1-(Naphthalen-2-yl)ethyl)acetamide (CAS No. 199442-03-0) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, material science, and organic synthesis, making it a versatile subject of study. As research continues to uncover new uses and optimized synthesis routes, this compound is likely to remain a focal point in chemical innovation. For those interested in specialty chemicals or research intermediates, understanding its properties and potential is invaluable.